Cas no 1859110-99-8 (Biotin-PEG3-azide)

• Product Name: Biotin-PEG3-azide
• CAS No: 1859110-99-8
• MF: C₁₈H₃₂N₆O₅S
• MW: 444.548882484436
• CID: 3046564
• PubChem ID: 60146223
• Update Time: 2025-10-20

Biotin-PEG3-azide Chemical and Physical Properties

Names and Identifiers

• Biotin-PEG3-azide
• Biotin-TEG Azide
• ZWFOOMQCYIGZBE-ZOBUZTSGSA-N
• MFCD20134145
• Azido-PEG3-biotin conjugate
• HY-130143
• N-(2-(2-(2-(2-Azidoethoxy)ethoxy)ethoxy)ethyl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide
• 1859110-99-8
• (+)-Biotin-PEG3-CH2CH2-azide
• AS-56558
• B6265
• Biotin-PEG4-N3
• AC8928
• AKOS030213693
• (+)-Biotin-PEG4-azide
• N-[2-[2-[2-(2-Azidoethoxy)ethoxy]ethoxy]ethyl]biotinamide
• Biotin-PEG3-N3
• SCHEMBL13736126
• 5-[(3aS,4S,6aR)-2-oxo-hexahydrothieno[3,4-d]imidazol-4-yl]-N-(2-{2-[2-(2-azidoethoxy)ethoxy]ethoxy}ethyl)pentanamide
• 875770-34-6
• BDBM50212218
• Azide-PEG3-biotin; N-[2-[2-[2-(2-Azidoethoxy)ethoxy]ethoxy]ethyl]-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide; (3aS,4S,6aR)-N-[2-[2-[2-(2-Azidoethoxy)ethoxy]ethoxy]ethyl]hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanamide
• DA-71509
• CS-0105250
• BP-20701
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl]pentanamide
• C1C2C(C(S1)CCCCC(=O)NCCOCCOCCOCCN=[N+]=[N-])NC(=O)N2
• CHEMBL3974081
• Biotin-PEG3-Azide (2mg*5)
• Biotin-PEG3-CH2CH2N3
• A2523
• Azide-PEG3-biotin conjugate
• (+)-Biotin-PEG3-CH2CH2N3

• Inchi： 1S/C18H32N6O5S/c19-24-21-6-8-28-10-12-29-11-9-27-7-5-20-16(25)4-2-1-3-15-17-14(13-30-15)22-18(26)23-17/h14-15,17H,1-13H2,(H,20,25)(H2,22,23,26)/t14-,15-,17-/m0/s1
• InChI Key： ZWFOOMQCYIGZBE-ZOBUZTSGSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCOCCOCCOCCN=[N+]=[N-])=O)NC(N2)=O

Computed Properties

• Exact Mass: 444.21548932g/mol
• Monoisotopic Mass: 444.21548932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 17
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 138Ų

Additional information on Biotin-PEG3-azide

Recent Advances in Biotin-PEG3-azide (CAS: 1859110-99-8) Applications in Chemical Biology and Drug Discovery

Biotin-PEG3-azide (CAS: 1859110-99-8) is a versatile bioconjugation reagent that has gained significant attention in chemical biology and pharmaceutical research. This trifunctional molecule combines a biotin moiety for streptavidin-based detection, a polyethylene glycol (PEG) spacer for improved solubility and reduced steric hindrance, and an azide group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry. Recent studies have demonstrated its utility in diverse applications ranging from targeted drug delivery to proteomics research.

A 2023 study published in ACS Chemical Biology highlighted the use of Biotin-PEG3-azide in the development of novel antibody-drug conjugates (ADCs). Researchers employed this reagent as a bridging molecule to create stable linkages between biotinylated antibodies and alkyne-modified cytotoxic payloads. The PEG3 spacer was found to significantly improve conjugate stability in serum while maintaining target specificity, addressing a key challenge in ADC development.

In the field of proteomics, a recent Nature Methods paper (2024) described an innovative application of Biotin-PEG3-azide for proximity labeling. The reagent was incorporated into a novel labeling system that enabled spatial mapping of protein-protein interactions in live cells with unprecedented resolution. The azide group allowed for subsequent enrichment and identification of labeled proteins through click chemistry with alkyne-modified beads, while the biotin moiety facilitated efficient pull-down and detection.

Emerging research in nucleic acid therapeutics has also benefited from Biotin-PEG3-azide chemistry. A 2024 Journal of Medicinal Chemistry study demonstrated its use in the construction of targeted siRNA delivery systems. By conjugating the reagent to both cell-penetrating peptides and siRNA strands, researchers created modular delivery platforms that could be tracked and quantified through the biotin-streptavidin interaction, while maintaining efficient gene silencing activity.

The unique properties of Biotin-PEG3-azide (1859110-99-8) have also found applications in materials science. A recent Advanced Materials publication (2023) reported its use in the development of biofunctionalized surfaces for diagnostic devices. The compound served as a key building block for creating patterned surfaces that could simultaneously capture multiple biomarkers through orthogonal biotin-streptavidin and click chemistry interactions.

From a synthetic chemistry perspective, recent improvements in the production of Biotin-PEG3-azide have enhanced its accessibility for research applications. A 2023 Organic Process Research & Development paper detailed an optimized synthetic route that improves yield while reducing purification steps, making the reagent more cost-effective for large-scale applications in drug discovery pipelines.

Looking forward, the unique combination of features in Biotin-PEG3-azide positions it as a valuable tool for emerging technologies such as targeted protein degradation and multispecific antibody engineering. Its dual functionality enables researchers to simultaneously address challenges of detection, quantification, and specific conjugation - key requirements in modern biopharmaceutical development.